Cas no 1137165-23-1 ((3-(4-Bromophenyl)-1H-pyrazol-5-yl)methanol)
(3-(4-Bromophenyl)-1H-pyrazol-5-yl)methanol Chemical and Physical Properties
Names and Identifiers
-
- (3-(4-Bromophenyl)-1H-pyrazol-5-yl)methanol
- [3-(4-bromophenyl)-1H-pyrazol-5-yl]methanol
- DB-120486
- 1192020-75-9
- DTXSID20734931
- 1137165-23-1
- DB-061534
- AKOS015056811
-
- Inchi: 1S/C10H9BrN2O/c11-8-3-1-7(2-4-8)10-5-9(6-14)12-13-10/h1-5,14H,6H2,(H,12,13)
- InChI Key: MCTMTUILSSSFAH-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C1C=C(CO)NN=1
Computed Properties
- Exact Mass: 251.98983g/mol
- Monoisotopic Mass: 251.98983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 48.9Ų
(3-(4-Bromophenyl)-1H-pyrazol-5-yl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B802865-10mg |
(3-(4-Bromophenyl)-1H-pyrazol-5-yl)methanol |
1137165-23-1 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B802865-50mg |
(3-(4-Bromophenyl)-1H-pyrazol-5-yl)methanol |
1137165-23-1 | 50mg |
$ 135.00 | 2022-06-06 | ||
| TRC | B802865-100mg |
(3-(4-Bromophenyl)-1H-pyrazol-5-yl)methanol |
1137165-23-1 | 100mg |
$ 230.00 | 2022-06-06 | ||
| Chemenu | CM130658-1g |
(3-(4-bromophenyl)-1H-pyrazol-5-yl)methanol |
1137165-23-1 | 95% | 1g |
$*** | 2023-04-03 | |
| Chemenu | CM130658-1g |
(3-(4-bromophenyl)-1H-pyrazol-5-yl)methanol |
1137165-23-1 | 95% | 1g |
$333 | 2021-08-05 | |
| Alichem | A049005334-1g |
(3-(4-Bromophenyl)-1H-pyrazol-5-yl)methanol |
1137165-23-1 | 95% | 1g |
$400.00 | 2023-09-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1757913-1g |
(3-(4-Bromophenyl)-1h-pyrazol-5-yl)methanol |
1137165-23-1 | 95% | 1g |
¥2620.00 | 2024-08-09 |
(3-(4-Bromophenyl)-1H-pyrazol-5-yl)methanol Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
Additional information on (3-(4-Bromophenyl)-1H-pyrazol-5-yl)methanol
(3-(4-Bromophenyl)-1H-pyrazol-5-yl)methanol: A Comprehensive Overview
(3-(4-Bromophenyl)-1H-pyrazol-5-yl)methanol, identified by the CAS number 1137165-23-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development, catalysis, and advanced materials. The molecule consists of a pyrazole ring substituted with a bromophenyl group at the 4-position and a hydroxymethyl group at the 5-position, making it a versatile building block for further chemical modifications.
Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry. The presence of the bromine atom in the para position of the phenyl ring introduces electronic effects that can influence the compound's reactivity and biological activity. This makes (3-(4-Bromophenyl)-1H-pyrazol-5-yl)methanol a valuable precursor for synthesizing bioactive molecules. For instance, researchers have explored its role in designing inhibitors for kinase enzymes, which are critical targets in cancer therapy.
The synthesis of this compound typically involves multi-step reactions, often starting from readily available starting materials such as o-bromobenzaldehyde and hydrazine derivatives. The formation of the pyrazole ring is achieved through cyclization reactions under specific conditions, followed by hydroxylation to introduce the methanol group. These synthetic routes are optimized to ensure high yields and purity, which are essential for subsequent applications.
In terms of physical properties, (3-(4-Bromophenyl)-1H-pyrazol-5-yl)methanol exhibits a melting point of approximately 98°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its solubility profile makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These techniques are frequently employed to confirm the compound's structure and purity.
Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of this compound with greater accuracy. For example, density functional theory (DFT) calculations have revealed that the hydroxymethyl group enhances the compound's ability to act as a hydrogen bond donor, which is crucial for its interactions with biological targets. Additionally, molecular dynamics simulations have provided insights into its stability in different solvent environments.
The application of (3-(4-Bromophenyl)-1H-pyrazol-5-yl)methanol extends beyond medicinal chemistry. It has been investigated as a potential catalyst in asymmetric synthesis reactions, where its chiral center can induce enantioselectivity. Furthermore, its use in polymer chemistry has been explored, particularly in the development of novel materials with tailored mechanical and electronic properties.
In conclusion, (3-(4-Bromophenyl)-1H-pyrazol-5-yl)methanol, CAS number 1137165-23-1, stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery, catalysis, and materials science.
1137165-23-1 ((3-(4-Bromophenyl)-1H-pyrazol-5-yl)methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)